2248399-39-3 Price
This page is the exclusive Price page for 2248399-39-3.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylate
C18H12N4O4
348.31228351593
5910227
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyclopropylpyrazolo[1,5-a]pyrimidine-7-carboxylate Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519710-0.05g | enaminestore | 95.0% | 0.05g | $732.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-0.1g | enaminestore | 95.0% | 0.1g | $767.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-0.25g | enaminestore | 95.0% | 0.25g | $801.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-0.5g | enaminestore | 95.0% | 0.5g | $836.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-1.0g | enaminestore | 95.0% | 1.0g | $871.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-2.5g | enaminestore | 95.0% | 2.5g | $1707.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-5.0g | enaminestore | 95.0% | 5.0g | $2525.0 | 14 Mar. 2025 | |
| Enamine | EN300-6519710-10.0g | enaminestore | 95.0% | 10.0g | $3746.0 | 14 Mar. 2025 |
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises